Cas no 1261884-48-3 (4-Chloro-2-hydroxy-5-methoxypyridine)

• Product Name: 4-Chloro-2-hydroxy-5-methoxypyridine
• CAS No: 1261884-48-3
• MF: C₆H₆ClNO₂
• MW: 159.570340633392
• CID: 4920597
• Update Time: 2025-05-24

4-Chloro-2-hydroxy-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-hydroxy-5-methoxypyridine

• Inchi： 1S/C6H6ClNO2/c1-10-5-3-8-6(9)2-4(5)7/h2-3H,1H3,(H,8,9)
• InChI Key： UPLFRFHCGGZAQH-UHFFFAOYSA-N
• SMILES： ClC1=CC(NC=C1OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 0.2
• Topological Polar Surface Area: 38.3

Additional information on 4-Chloro-2-hydroxy-5-methoxypyridine

4-Chloro-2-hydroxy-5-methoxypyridine (CAS No. 1261884-48-3): A Comprehensive Overview

4-Chloro-2-hydroxy-5-methoxypyridine, a compound with the CAS registry number 1261884-48-3, is an organic heterocyclic compound belonging to the pyridine family. This molecule is characterized by its unique substitution pattern, featuring a chlorine atom at the 4-position, a hydroxyl group at the 2-position, and a methoxy group at the 5-position of the pyridine ring. Its molecular formula is C7H6ClNO3, and it has a molecular weight of approximately 197.59 g/mol. The compound exists as a crystalline solid under standard conditions and is sparingly soluble in water but exhibits better solubility in organic solvents such as ethanol and dichloromethane.

The synthesis of 4-chloro-2-hydroxy-5-methoxypyridine can be achieved through various routes, including nucleophilic aromatic substitution, coupling reactions, and oxidation processes. Recent advancements in synthetic methodologies have focused on improving the efficiency and sustainability of these reactions. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and minimize byproduct formation. Additionally, catalytic systems utilizing transition metals like palladium or copper have been employed to enhance selectivity and yield.

One of the most significant applications of 4-chloro-2-hydroxy-5-methoxypyridine lies in its role as an intermediate in pharmaceutical chemistry. The compound serves as a valuable building block for constructing bioactive molecules with potential therapeutic applications. Recent studies have highlighted its utility in the development of anti-inflammatory agents, where its hydroxyl and methoxy groups contribute to hydrogen bonding and π-interactions, essential for targeting specific biological pathways.

In agricultural chemistry, 4-chloro-2-hydroxy-5-methoxypyridine has been investigated for its potential as a herbicide or fungicide. Its ability to inhibit key enzymes involved in plant metabolism makes it a promising candidate for crop protection products. Furthermore, the compound has shown moderate activity against several fungal pathogens, underscoring its versatility in agrochemical applications.

Recent research has also delved into the environmental fate and toxicity of 4-chloro-2-hydroxy-5-methoxypyridine, particularly in aquatic systems. Studies indicate that the compound undergoes slow degradation under aerobic conditions, with microbial activity playing a pivotal role in its biodegradation. However, concerns about its persistence in water bodies necessitate further investigation into mitigation strategies to minimize ecological risks.

The pharmacokinetic properties of 4-chloro-2-hydroxy-5-methoxypyridine have been evaluated in preclinical models, revealing moderate absorption and distribution profiles. Its hydroxyl group enhances solubility and bioavailability, while the methoxy group contributes to metabolic stability. These characteristics make it an attractive candidate for drug delivery systems targeting chronic diseases such as inflammation or neurodegenerative disorders.

In conclusion, 4-chloro-2-hydroxy-5-methoxypyridine (CAS No. 1261884-48-3) stands out as a versatile compound with diverse applications across pharmaceuticals, agrochemicals, and materials science. Ongoing research continues to unlock its full potential, particularly in terms of optimizing its synthesis pathways and expanding its utility in therapeutic development. As advancements in green chemistry and sustainable practices unfold, this compound is poised to play an increasingly important role in addressing global health and environmental challenges.